Cas no 1214377-42-0 (5-Bromo-2-methoxy-3-(trifluoromethyl)pyridine)

• Product Name: 5-Bromo-2-methoxy-3-(trifluoromethyl)pyridine
• CAS No: 1214377-42-0
• MF: C₇H₅BrF₃NO
• MW: 256.019911527634
• MDL: MFCD13185815
• CID: 829996
• PubChem ID: 53393182
• Update Time: 2025-06-08

5-Bromo-2-methoxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-methoxy-3-(trifluoromethyl)pyridine
• 5-bromo-2-methoxy-3-trifluoromethyl-pyridine
• QC-4097
• 5-bromo-2-methoxy-3-trifluoromethylpyridine
• EN300-317004
• J-516948
• AKOS015834217
• BCP26226
• DS-14357
• Pyridine, 5-bromo-2-methoxy-3-(trifluoromethyl)-
• CS-W005196
• 5-Bromo-3-(trifluoromethyl)-2-methoxypyridine;
• AB66794
• SY011168
• MFCD13185815
• 1214377-42-0
• 5-Bromo-2-methoxy-3-(trifluoromethyl) pyridine
• DB-027045
• DTXSID90693829
• SCHEMBL322071

• MDL： MFCD13185815
• Inchi： 1S/C7H5BrF3NO/c1-13-6-5(7(9,10)11)2-4(8)3-12-6/h2-3H,1H3
• InChI Key： ZIOFHXRZJCIBCO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C(F)(F)F)=C1)OC

Computed Properties

• Exact Mass: 254.95100
• Monoisotopic Mass: 254.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Boiling Point: 208°C at 760 mmHg
• PSA: 22.12000
• LogP: 2.87150

5-Bromo-2-methoxy-3-(trifluoromethyl)pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-Bromo-2-methoxy-3-(trifluoromethyl)pyridine

Introduction to 5-Bromo-2-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1214377-42-0)

5-Bromo-2-methoxy-3-(trifluoromethyl)pyridine, identified by the CAS number 1214377-42-0, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The structural features of 5-Bromo-2-methoxy-3-(trifluoromethyl)pyridine, particularly the presence of a bromo substituent, a methoxy group, and a trifluoromethyl group, make it a versatile intermediate in organic synthesis and a valuable building block for the development of novel molecules.

The significance of 5-Bromo-2-methoxy-3-(trifluoromethyl)pyridine lies in its potential as a precursor for synthesizing various pharmacologically active compounds. The bromo substituent, for instance, allows for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Meanwhile, the methoxy and trifluoromethyl groups introduce specific electronic and steric properties that can modulate the biological activity of the resulting derivatives. These attributes have made this compound a focal point in medicinal chemistry research aimed at discovering new therapeutic agents.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease pathways. 5-Bromo-2-methoxy-3-(trifluoromethyl)pyridine has been explored as a key intermediate in the synthesis of inhibitors for enzymes involved in cancer metabolism, inflammation, and infectious diseases. For instance, studies have demonstrated its utility in generating pyridine-based scaffolds that exhibit inhibitory effects on kinases and other enzyme targets relevant to oncology. The trifluoromethyl group, in particular, is known to enhance metabolic stability and binding affinity, making it a desirable feature in drug design.

Moreover, the agrochemical industry has also shown interest in 5-Bromo-2-methoxy-3-(trifluoromethyl)pyridine due to its potential as a precursor for developing novel pesticides and herbicides. Pyridine derivatives are well-documented for their efficacy in crop protection, and the structural modifications introduced by bromo, methoxy, and trifluoromethyl groups can fine-tune the biological activity of these compounds. Recent research has highlighted its role in synthesizing compounds that exhibit potent herbicidal properties while maintaining environmental safety profiles.

The synthetic methodologies involving 5-Bromo-2-methoxy-3-(trifluoromethyl)pyridine have also seen advancements. Modern synthetic techniques, such as flow chemistry and microwave-assisted reactions, have been employed to improve yield and purity while reducing reaction times. These innovations have not only streamlined the production process but also opened new avenues for exploring derivatives with enhanced properties. The compound’s reactivity with various nucleophiles has been leveraged to create libraries of pyridine-based molecules for high-throughput screening campaigns.

From a computational chemistry perspective, 5-Bromo-2-methoxy-3-(trifluoromethyl)pyridine has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how structural modifications influence binding affinity and selectivity. For example, computational analyses have revealed that the trifluoromethyl group plays a crucial role in stabilizing enzyme-substrate complexes through favorable van der Waals interactions. Such findings are invaluable for guiding rational drug design efforts.

The pharmaceutical industry’s interest in 5-Bromo-2-methoxy-3-(trifluoromethyl)pyridine is further underscored by its presence in several clinical trials targeting unmet medical needs. Researchers have incorporated this compound into drug candidates that show promise in treating neurological disorders, autoimmune diseases, and viral infections. The ability to modify its core structure allows for tailoring properties such as solubility, bioavailability, and pharmacokinetic behavior to meet stringent therapeutic requirements.

In conclusion,5-Bromo-2-methoxy-3-(trifluoromethyl)pyridine (CAS No. 1214377-42-0) represents a cornerstone compound in modern chemical synthesis and drug discovery. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists and agrochemical researchers alike. As advancements continue to emerge in synthetic methodologies and computational biology,5-Bromo-2-methoxy-3-(trifluoromethyl)pyridine is poised to remain at the forefront of innovation across multiple scientific disciplines.